![molecular formula C22H18BrCl2N3OS4 B608183 (2Z,5E)-2-[[3-[(5-bromothiophen-2-yl)methyl]-1,3-thiazol-3-ium-2-yl]methylidene]-5-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-3-ethyl-1,3-thiazolidin-4-one;chloride CAS No. 1627126-59-3](/img/structure/B608183.png)
(2Z,5E)-2-[[3-[(5-bromothiophen-2-yl)methyl]-1,3-thiazol-3-ium-2-yl]methylidene]-5-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-3-ethyl-1,3-thiazolidin-4-one;chloride
Overview
Description
JG-231 is an allosteric inhibitor of protein-protein interactions with heat shock protein 70 (Hsp70).
Scientific Research Applications
Quantum-Chemical Calculations and Spectral Shifts
Research involving similar thiazole and benzothiazole derivatives, such as 3-ethyl-2-[(1E,3E)-3-(3-ethyl-1,3-thiazol-2(3H)-ylidene)prop-1-en-1-yl]-1,3-thiazol-3-ium chloride, has demonstrated their capability to form π-stacking dimers and tetramers. These structures exhibit significant spectral shifts in their absorption bands, depending on their configurations, which can be crucial for applications in dye chemistry and materials science (Avakyan et al., 2014).
Synthesis and Characterization of Derivatives
Synthesis of new derivatives, such as the ones from similar thiazole compounds, has been explored for their potential in various fields. For instance, the synthesis of a new [3-(4-chlorophenyl)-4-oxo-1,3-thiazolidin-5-ylidene]acetic acid derivative has been documented, providing insights into the methodologies for creating novel compounds that could be relevant in pharmaceutical and material sciences (Szczepański et al., 2020).
Microwave-Assisted Synthesis and Pharmacological Evaluation
The use of microwave-assisted synthesis for nitrogen and sulfur-containing heterocyclic compounds, including thiazolidinones similar to the compound , has been investigated. This approach is notable for its efficiency and has been linked to the creation of pharmacologically active substances, highlighting the compound's potential in drug development (Mistry & Desai, 2006).
properties
CAS RN |
1627126-59-3 |
|---|---|
Product Name |
(2Z,5E)-2-[[3-[(5-bromothiophen-2-yl)methyl]-1,3-thiazol-3-ium-2-yl]methylidene]-5-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-3-ethyl-1,3-thiazolidin-4-one;chloride |
Molecular Formula |
C22H18BrCl2N3OS4 |
Molecular Weight |
619.45 |
IUPAC Name |
(2Z,5E)-2-[[3-[(5-bromothiophen-2-yl)methyl]-1,3-thiazol-3-ium-2-yl]methylidene]-5-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-3-ethyl-1,3-thiazolidin-4-one;chloride |
InChI |
InChI=1S/C22H18BrClN3OS4.ClH/c1-3-27-19(11-18-26(8-9-29-18)12-14-5-7-17(23)30-14)32-20(21(27)28)22-25(2)15-6-4-13(24)10-16(15)31-22;/h4-11H,3,12H2,1-2H3;1H/q+1;/p-1/b22-20+; |
InChI Key |
LFKCNIBJPYBMOM-QPNALZDCSA-M |
SMILES |
CCN1C(=CC2=[N+](C=CS2)CC3=CC=C(S3)Br)SC(=C4N(C5=C(S4)C=C(C=C5)Cl)C)C1=O.[Cl-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
JG231; JG 231; JG-231 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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